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Compound of Interest

Compound Name: 15(R)-PTA2

Cat. No.: B15548891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
15(R)-PTA2 is a synthetic analog of prostaglandin D2 (PGD2) and a potent, selective agonist

for the chemoattractant receptor-homologous molecule expressed on Th2 cells (CRTH2), also

known as the DP2 receptor. Its high potency and selectivity make it a valuable tool for

investigating the physiological and pathological roles of the DP2 receptor in inflammatory

diseases such as asthma and allergic rhinitis. Proper preparation and storage of 15(R)-PTA2
solutions are critical for maintaining its bioactivity and ensuring the reproducibility of

experimental results. These application notes provide a practical guide to the preparation and

storage of 15(R)-PTA2 solutions.

Data Presentation
For optimal experimental outcomes, it is crucial to adhere to the recommended storage and

handling conditions for 15(R)-PTA2. The following table summarizes the key quantitative data

regarding the stability and storage of 15(R)-PTA2.
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Parameter Solid Form Stock Solution

Storage Temperature -20°C -20°C or -80°C

Storage Duration Up to 6 months Up to 1 month at -20°C

Vial Conditions Tightly sealed Tightly sealed aliquots

Pre-use Equilibration

Allow to stand at room

temperature for at least 60

minutes before opening.

Thaw on ice and bring to room

temperature before use.

Shipping Conditions

Short periods (< 1 week) at

higher temperatures will not

significantly affect product life

or efficacy.[1]

N/A

Experimental Protocols
Materials and Reagents

15(R)-PTA2 (solid)

Anhydrous dimethyl sulfoxide (DMSO)

Anhydrous ethanol

Sterile, amber, tightly sealed vials

Calibrated micropipettes and sterile tips

Vortex mixer

Protocol for Preparation of a 10 mM Stock Solution
Equilibration: Before opening, allow the vial of solid 15(R)-PTA2 to equilibrate to room

temperature for at least 60 minutes.[1] This prevents condensation from forming on the

compound.
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Solvent Preparation: Use anhydrous DMSO as the solvent. Ensure the DMSO is of high

purity and has been stored under dry conditions to minimize water content.

Dissolution:

Carefully weigh the desired amount of 15(R)-PTA2 solid.

Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration. For

example, to prepare 1 mL of a 10 mM stock solution from a compound with a molecular

weight of 350 g/mol , dissolve 3.5 mg of 15(R)-PTA2 in 1 mL of DMSO.

Vortex the solution gently until the solid is completely dissolved.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile, amber, tightly

sealed vials. Aliquoting minimizes freeze-thaw cycles and exposure to air and light, which

can degrade the compound.

Store the aliquots at -20°C or -80°C. For short-term storage (up to one month), -20°C is

generally sufficient.[1]

Protocol for Preparation of Working Solutions
Thawing: Thaw a single aliquot of the 10 mM stock solution on ice.

Dilution:

Once thawed, bring the stock solution to room temperature.

Dilute the stock solution to the desired final concentration using an appropriate aqueous

buffer (e.g., phosphate-buffered saline, PBS) or cell culture medium.

Important: It is recommended to prepare working solutions fresh on the day of use.[1]

Avoid storing diluted aqueous solutions for extended periods.

Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the signaling pathway of 15(R)-PTA2 and a typical

experimental workflow for its use.

15(R)-PTA2 DP2 Receptor (CRTH2) Binds Gi Protein Activates
Adenylyl Cyclase Inhibits

Phospholipase C
 Activates

↓ cAMP

↑ IP3 & DAG

Cellular Response
(e.g., Chemotaxis, Degranulation)

↑ Intracellular Ca²⁺

Click to download full resolution via product page

Caption: Signaling pathway of 15(R)-PTA2 via the DP2 receptor.
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Caption: General experimental workflow for using 15(R)-PTA2.
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Safety and Handling
Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat, when handling 15(R)-PTA2 and its solutions.

Handle the solid compound in a well-ventilated area to avoid inhalation of dust.[2][3]

In case of contact with skin or eyes, rinse immediately with plenty of water.[2]

Consult the Safety Data Sheet (SDS) for comprehensive safety information.[2]

Troubleshooting
Problem Possible Cause Solution

Compound precipitation in

aqueous solution

Low solubility in aqueous

buffers.

Increase the percentage of

organic co-solvent (e.g.,

DMSO, ethanol) in the final

working solution. Ensure the

final solvent concentration is

compatible with your

experimental system.

Loss of biological activity

Improper storage, multiple

freeze-thaw cycles, or

degradation of the compound.

Prepare fresh stock solutions

and aliquots. Avoid repeated

freeze-thaw cycles. Store

solutions as recommended.

Inconsistent experimental

results

Inaccurate pipetting, improper

solution preparation, or

degradation of the compound.

Calibrate pipettes regularly.

Follow the solution preparation

protocols carefully. Use freshly

prepared working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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